4-(acetylamino)-N-[3-(2,6-dimethylphenoxy)propyl]-N-methylbutanamide

• IUPAC Name: 4-acetamido-N-[3-(2,6-dimethylphenoxy)propyl]-N-methylbutanamide
• InChI: InChI=1S/C18H28N2O3/c1-14-8-5-9-15(2)18(14)23-13-7-12-20(4)17(22)10-6-11-19-16(3)21/h5,8-9H,6-7,10-13H2,1-4H3,(H,19,21)
• InChI Key: MKKBNDMYVTYMBL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)OCCCN(C)C(=O)CCCNC(=O)C
• Molecular Formula: C18H28N2O3
• Molecular Weight: 320.4 g/mol

Description

4-(acetylamino)-N-[3-(2,6-dimethylphenoxy)propyl]-N-methylbutanamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as ADB-FUBINACA and belongs to the class of synthetic cannabinoids. Synthetic cannabinoids are compounds that mimic the effects of naturally occurring cannabinoids found in the cannabis plant. ADB-FUBINACA has been found to have a potent effect on the endocannabinoid system, which is responsible for regulating various physiological processes in the body.

Mechanism of Action

ADB-FUBINACA acts on the endocannabinoid system by binding to cannabinoid receptors in the brain and body. This binding leads to the activation of various signaling pathways that regulate physiological processes such as pain sensation, mood, and appetite. ADB-FUBINACA has been found to have a potent effect on the CB1 receptor, which is responsible for regulating various physiological processes in the body.
Biochemical and Physiological Effects:
ADB-FUBINACA has been found to have a potent effect on the endocannabinoid system, which is responsible for regulating various physiological processes in the body. This compound has been found to have a potent effect on the CB1 receptor, which is responsible for regulating various physiological processes such as pain sensation, mood, and appetite. ADB-FUBINACA has also been found to have a potent effect on the CB2 receptor, which is responsible for regulating the immune system.

Advantages and Limitations for Lab Experiments

ADB-FUBINACA has several advantages and limitations for lab experiments. One advantage is its potent effect on the endocannabinoid system, which makes it an ideal compound for studying the physiological processes that are regulated by this system. However, one limitation is the potential for misuse of the compound, which has led to restrictions on its availability and use.

Future Directions

There are several future directions for the study of ADB-FUBINACA. One direction is the investigation of its potential therapeutic applications in the treatment of various medical conditions. Another direction is the development of new compounds that are similar in structure and function to ADB-FUBINACA. These compounds may have improved therapeutic efficacy and reduced potential for misuse. Additionally, further research is needed to fully understand the biochemical and physiological effects of ADB-FUBINACA on the endocannabinoid system.
In conclusion, ADB-FUBINACA is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound has a potent effect on the endocannabinoid system, which is responsible for regulating various physiological processes in the body. ADB-FUBINACA has several advantages and limitations for lab experiments and there are several future directions for its study. Further research is needed to fully understand the potential therapeutic applications of this compound and its effects on the endocannabinoid system.

Synthesis Methods

The synthesis of ADB-FUBINACA involves the use of various chemical reagents and solvents. The process is complex and requires specialized knowledge and equipment. The exact synthesis method is not publicly available due to the potential for misuse of the compound.

Scientific Research Applications

ADB-FUBINACA has been extensively studied for its potential therapeutic applications. It has been found to have a potent effect on the endocannabinoid system, which is responsible for regulating various physiological processes in the body. ADB-FUBINACA has been studied for its potential use in the treatment of various medical conditions, including chronic pain, anxiety, and depression.